![molecular formula C18H15BrF3N3O3 B4006926 1-(2-bromobenzoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine](/img/structure/B4006926.png)
1-(2-bromobenzoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-(2-bromobenzoyl)-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine is a useful research compound. Its molecular formula is C18H15BrF3N3O3 and its molecular weight is 458.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 457.02489 g/mol and the complexity rating of the compound is 579. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Applications
Antimicrobial Properties : A study by Jadhav et al. (2017) focused on synthesizing novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid bearing piperazine carboxamides. These compounds exhibited moderate to good antimicrobial activities against various bacterial and fungal strains (Jadhav et al., 2017).
Analgesic Activities : Research by Manoury et al. (1979) synthesized a series of piperazinylalkyl 2-aminobenzoates and 2-aminonicotinates, which demonstrated potent analgesic properties in mice and rats, highlighting the potential use of these compounds in pain management (Manoury et al., 1979).
Crystallographic Studies : A study by Ahmed and Bagli (1982) determined the crystal structure and absolute configuration of a p-bromobenzoyl derivative of a dopamine agonist, demonstrating the significance of these compounds in understanding neuropharmacology (Ahmed & Bagli, 1982).
Synthesis Methods and Chemical Properties
Synthesis Techniques : Ning-wei Li (2006) described synthetic methods for 1-(2,3-dichlorophenyl)piperazine, a pharmaceutical intermediate, providing insight into the production and structural characterization of similar piperazine derivatives (Li Ning-wei, 2006).
Biological Activities and Drug Development : Thompson et al. (2016) explored the structural features of 6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole derivatives, initially studied for tuberculosis, for their potential use in treating visceral leishmaniasis. This study highlights the versatility of piperazine derivatives in drug discovery (Thompson et al., 2016).
Additional Research Studies
Antibacterial Activities of Piperazine Derivatives : Wu Qi (2014) designed and synthesized piperazine derivatives with notable antibacterial activities, indicating the broad applicability of these compounds in antimicrobial research (Wu Qi, 2014).
Bioorthogonal Labeling : Mamat et al. (2016) synthesized functionalized piperazine derivatives for bioorthogonal labeling, demonstrating their utility in biochemical and pharmaceutical research (Mamat et al., 2016).
Properties
IUPAC Name |
(2-bromophenyl)-[4-[4-nitro-2-(trifluoromethyl)phenyl]piperazin-1-yl]methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrF3N3O3/c19-15-4-2-1-3-13(15)17(26)24-9-7-23(8-10-24)16-6-5-12(25(27)28)11-14(16)18(20,21)22/h1-6,11H,7-10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKUJYWVNMPSJSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F)C(=O)C3=CC=CC=C3Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrF3N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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